Cas no 375-07-5 (Butanoic acid,3,4-dichloro-2,2,3,4,4-pentafluoro-)

• Product Name: Butanoic acid,3,4-dichloro-2,2,3,4,4-pentafluoro-
• CAS No: 375-07-5
• MF: C₄HCl₂F₅O₂
• MW: 246.947557210922
• MDL: MFCD00153115
• CID: 303913
• PubChem ID: 520850
• Update Time: 2025-05-20

Butanoic acid,3,4-dichloro-2,2,3,4,4-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3,4-dichloro-2,2,3,4,4-pentafluoro-
• 3,4-dichloro-2,2,3,4,4-pentafluorobutanoic acid
• 3,4-dichloro-2,2,3,4,4-pentafluoro-butanoic acid
• 3,4-Dichloro-2,2,3,4,4-pentaflurobutyric acid
• 3,4-Dichloropentafluorobuttersaeure
• 3,4-Dichloropentafluorobutyric acid
• 3,4-Dichlor-pentafluor-buttersaeure
• 3,4-Dichlor-perfluor-buttersaeure
• I04-0397
• A823710
• 3,4-dichloroperfluorobutyric acid
• FT-0654207
• 375-07-5
• MFCD00153115
• SCHEMBL8685040
• 3,4-DICHLOROPENTAFLUOROBUTYRICACID
• 3,4-bis(chloranyl)-2,2,3,4,4-pentakis(fluoranyl)butanoic acid
• AKOS015892672
• WVWCLNDERHVFSB-UHFFFAOYSA-M
• pentafluoro-3,4-dichlorobutanoic acid
• DTXSID40334477

• MDL： MFCD00153115
• Inchi： 1S/C4HCl2F5O2/c5-3(9,4(6,10)11)2(7,8)1(12)13/h(H,12,13)
• InChI Key： WVWCLNDERHVFSB-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)(C(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 245.92700
• Monoisotopic Mass: 245.9273755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 178 °C
• PSA: 37.30000
• LogP: 2.44250

Butanoic acid,3,4-dichloro-2,2,3,4,4-pentafluoro- Security Information

• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on Butanoic acid,3,4-dichloro-2,2,3,4,4-pentafluoro-

Butanoic Acid, 3,4-Dichloro-2,2,3,4,4-Pentafluoro- (CAS No. 375-07-5)

Butanoic acid, 3,4-dichloro-2,2,3,4,4-pentafluoro-, also known by its CAS registry number 375-07-5, is a highly fluorinated organic compound with a unique chemical structure. This compound belongs to the family of perfluorinated carboxylic acids and is characterized by its complex fluorine and chlorine substitution pattern on the butanoic acid backbone. The molecule consists of a four-carbon chain with multiple fluorine atoms attached to the second and third carbons, along with two chlorine atoms on the third and fourth carbons. This combination of halogens imparts distinctive chemical and physical properties to the compound.

The synthesis of butanoic acid, 3,4-dichloro-2,2,3,4,4-pentafluoro- involves advanced fluorination techniques and precise control over the substitution pattern. Recent studies have highlighted the importance of such highly fluorinated compounds in various applications due to their exceptional stability and reactivity. For instance, this compound has been explored as a potential precursor in the synthesis of advanced materials such as fluoropolymers and fluoroelastomers.

One of the most significant areas of research involving CAS No. 375-07-5 is its role in drug discovery. The unique electronic properties of fluorinated compounds make them valuable in medicinal chemistry for improving drug efficacy and bioavailability. Recent findings suggest that derivatives of this compound could serve as novel leads for developing treatments targeting specific biological pathways.

In addition to its applications in materials science and pharmacology, butanoic acid derivatives like this compound are also being investigated for their environmental impact. Fluorinated compounds are known to be persistent in the environment due to their strong carbon-fluorine bonds. Researchers are exploring methods to mitigate their environmental footprint while maximizing their benefits in industrial and medical applications.

The study of CAS No. 375-07-5 has also led to advancements in analytical chemistry. The development of sensitive detection methods for highly fluorinated compounds has improved our ability to monitor their presence in various matrices such as water and soil. This is particularly important given their widespread use in industrial processes.

In conclusion, butanoic acid, specifically its derivative with multiple fluorine and chlorine substitutions (CAS No. 375-07-5), represents a fascinating area of research with diverse applications across multiple scientific disciplines. Its unique chemical properties make it a valuable compound for advancing materials science, drug discovery, and environmental studies. As research continues to uncover new insights into its potential uses and impacts, this compound will undoubtedly play a significant role in shaping future innovations.